N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea

• IUPAC Name: 1-phenanthro[9,10-b]quinoxalin-11-yl-3-prop-2-enylthiourea
• InChI: InChI=1S/C24H18N4S/c1-2-13-25-24(29)26-15-11-12-20-21(14-15)28-23-19-10-6-4-8-17(19)16-7-3-5-9-18(16)22(23)27-20/h2-12,14H,1,13H2,(H2,25,26,29)
• InChI Key: FTMAEFVWNUSABB-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NC1=CC2=C(C=C1)N=C3C4=CC=CC=C4C5=CC=CC=C5C3=N2
• Molecular Formula: C24H18N4S
• Molecular Weight: 394.5 g/mol

Description

N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea, also known as DBTU, is a synthetic compound that has been widely used in scientific research for its unique properties. DBTU is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea is not fully understood, but it is believed to involve the formation of covalent bonds with proteins. N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has been shown to bind to cysteine residues in proteins, which may affect their function and localization. This covalent binding may also contribute to the fluorescent properties of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea, making it a useful tool for studying protein-protein interactions.
Biochemical and Physiological Effects
N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea can inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has also been shown to induce apoptosis in cancer cells. In vivo studies have demonstrated that N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea can reduce oxidative stress and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea in lab experiments is its fluorescent properties, which make it a valuable tool for studying protein-protein interactions. N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea is also relatively easy to synthesize and purify, making it accessible to researchers. However, there are also limitations to using N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea. One area of interest is the development of new fluorescent probes based on N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea for studying protein-protein interactions. Another area of interest is the investigation of the role of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea in cellular signaling pathways and its potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea and its effects on different biological processes.
Conclusion
In conclusion, N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea is a synthetic compound that has been widely used in scientific research for its unique properties. N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. While there are limitations to using N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea, its potential applications in research make it a promising area for future study.

Synthesis Methods

The synthesis of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea involves the reaction of dibenzo[a,c]phenazine with allyl isothiocyanate in the presence of a base. This reaction results in the formation of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea as a yellow solid. The purity of the compound can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has been used in a variety of scientific research applications, including in vitro and in vivo studies. One of the primary uses of N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea is as a fluorescent probe for detecting protein-protein interactions. N-allyl-N'-dibenzo[a,c]phenazin-11-ylthiourea has also been used to study the effects of oxidative stress on cellular processes and to investigate the role of calcium ions in cellular signaling pathways.